Cas no 2138179-55-0 ((2,2-Difluorocyclohexyl)methanesulfinamide)

• Product Name: (2,2-Difluorocyclohexyl)methanesulfinamide
• CAS No: 2138179-55-0
• MF: C₇H₁₃F₂NOS
• MW: 197.246027708054
• CID: 6350452
• PubChem ID: 165452815
• Update Time: 2025-08-05

(2,2-Difluorocyclohexyl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• (2,2-difluorocyclohexyl)methanesulfinamide
• EN300-732711
• 2138179-55-0
• (2,2-Difluorocyclohexyl)methanesulfinamide

• Inchi： 1S/C7H13F2NOS/c8-7(9)4-2-1-3-6(7)5-12(10)11/h6H,1-5,10H2
• InChI Key： QYBBFDJPXSXSFH-UHFFFAOYSA-N
• SMILES： S(CC1CCCCC1(F)F)(N)=O

Computed Properties

• Exact Mass: 197.06859154g/mol
• Monoisotopic Mass: 197.06859154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.3Ų

Additional information on (2,2-Difluorocyclohexyl)methanesulfinamide

(2,2-Difluorocyclohexyl)methanesulfinamide: A Comprehensive Overview

The compound with CAS No. 2138179-55-0, commonly referred to as (2,2-Difluorocyclohexyl)methanesulfinamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with two fluorine atoms at the 2-position and a methanesulfinamide group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2,2-Difluorocyclohexyl)methanesulfinamide through a variety of methodologies. One notable approach involves the coupling of 2,2-difluorocyclohexanol with methanesulfonyl chloride in the presence of a suitable base, followed by subsequent transformations to introduce the sulfinamide functionality. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern chemical applications.

The structural features of (2,2-Difluorocyclohexyl)methanesulfinamide play a pivotal role in its chemical reactivity and stability. The fluorine atoms at the 2-position of the cyclohexane ring contribute to both steric and electronic effects, influencing the compound's behavior in various reactions. Additionally, the methanesulfinamide group is known for its strong electron-withdrawing properties, which can significantly impact the reactivity of adjacent functional groups. This combination makes (2,2-Difluorocyclohexyl)methanesulfinamide a versatile building block in organic synthesis.

Recent studies have highlighted the potential of (2,2-Difluorocyclohexyl)methanesulfinamide in drug discovery and materials science. In drug discovery, its unique structure has been explored for its ability to modulate enzyme activity and target specific biological pathways. For instance, researchers have investigated its potential as a lead compound for developing inhibitors against certain kinases involved in cancer progression. The results from these studies demonstrate promising bioactivity profiles, suggesting that further exploration into its therapeutic applications is warranted.

In materials science, (2,2-Difluorocyclohexyl)methanesulfinamide has shown potential as a precursor for advanced materials such as polymers and surfactants. Its ability to form stable amide bonds under mild conditions makes it an attractive candidate for polymerization reactions. Furthermore, its fluorinated cyclohexane moiety contributes to enhanced thermal stability and mechanical properties in the resulting materials.

The environmental impact and safety profile of (2,2-Difluorocyclohexyl)methanesulfinamide are also areas of active research interest. Recent studies have focused on understanding its biodegradation pathways and toxicity profiles to ensure that its use aligns with sustainable chemical practices. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental fate.

In conclusion, (2,2-Difluorocyclohexyl)methanesulfinamide (CAS No. 2138179-55-0) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers and industry professionals alike.